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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982 Get Quote

This guide provides critical safety, handling, and disposal protocols for 2-Chloroethyl
methacrylate (CAS No. 1888-94-4). Adherence to these procedures is essential for ensuring

the safety of laboratory personnel and minimizing environmental impact. 2-Chloroethyl
methacrylate is a hazardous chemical that is toxic if swallowed or inhaled and can cause

serious eye damage and skin irritation[1][2][3]. It is also a combustible liquid[1]. Strict

observance of the following personal protective equipment (PPE) and handling protocols is

mandatory.

Personal Protective Equipment (PPE)
All personnel handling 2-Chloroethyl methacrylate must use the appropriate PPE. The

recommended equipment is summarized below. Always inspect PPE for integrity before each

use[1].
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Protection Type Equipment Specification Purpose & Citation

Eye & Face

Chemical safety goggles as

described by OSHA's eye and

face protection regulations (29

CFR 1910.133) or European

Standard EN166. A face shield

is also recommended.

Protects against splashes and

vapors that can cause serious

eye damage[4][5].

Hand
Chemical-resistant, impervious

gloves.

Prevents skin contact, which

can cause irritation[1].

Contaminated gloves must be

disposed of according to good

laboratory practices[5].

Body

Protective work clothing, such

as a lab coat or impervious

gown.

Guards against accidental skin

exposure from spills or

splashes[1][5]. Contaminated

clothing must be removed

immediately[1].

Respiratory

Work should be conducted in a

chemical fume hood. If a fume

hood is not available or if

concentrations are high, a

NIOSH/MSHA-approved

respirator is required.

Protects against inhalation of

toxic vapors[1][4][5].

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing exposure and accidents. Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation[4][5].

Step-by-Step Handling Procedure:

Engineering Controls: Always handle 2-Chloroethyl methacrylate inside a certified

chemical fume hood to ensure adequate ventilation[4][5].
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Donning PPE: Before handling, put on all required PPE as detailed in the table above.

Preventing Ignition: Keep the chemical away from all sources of ignition, including open

flames, hot surfaces, sparks, and static discharges[1][4].

Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or

clothing[5]. Avoid breathing any mists, vapors, or spray[1][4].

Hygiene: Wash hands thoroughly after handling the chemical and before any breaks[1][5].

Do not eat, drink, or smoke in the work area[1][5].

Container Management: Keep the container tightly closed when not in use[4][5].

Storage Protocol:

Store in a cool, dry, and well-ventilated area, away from incompatible materials[4].

The recommended storage temperature is between 2-8°C[6].

Keep containers tightly sealed to prevent leakage[1][4].

The storage area should be locked to restrict unauthorized access[1][7].

Keep away from heat and sources of ignition[4].

Disposal Plan
Chemical waste must be managed and disposed of in accordance with all federal, state, and

local regulations[1][8].

Waste Classification: Chemical waste generators are responsible for determining if the

discarded chemical is classified as hazardous waste[8].

Containerization: Collect all waste, including contaminated absorbent materials, in suitable,

closed containers clearly labeled for disposal[4].

Disposal Route: Arrange for disposal through an approved and licensed waste disposal

company[4][5].
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Prohibited Disposal: Do not empty 2-Chloroethyl methacrylate into drains or release it into

the environment[1][4].

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area[4].

Ventilate: Ensure the area is well-ventilated[5].

Control Ignition: Remove all sources of ignition from the area[4].

Containment: Use an inert absorbent material (e.g., sand, diatomite) to soak up the spill[1]

[4].

Collection: Place the contaminated material into a suitable, closed container for hazardous

waste disposal[4].

Decontamination: Clean the spill area thoroughly once the material has been collected.

Personal Exposure:

Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention[4][7].

Skin Contact: Promptly remove all contaminated clothing. Wash the affected skin area with

plenty of soap and water[1][7]. Seek immediate medical advice[1].

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids[4][9]. Seek immediate medical advice[1].

Ingestion: Do NOT induce vomiting. Call a physician or a poison control center right away[4].
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Caption: Workflow for handling a 2-Chloroethyl methacrylate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

